Cas no 2228339-92-0 (3-(4-chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid)

• Product Name: 3-(4-chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid
• CAS No: 2228339-92-0
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 5963445
• PubChem ID: 165883206
• Update Time: 2025-06-09

3-(4-chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid
• 2228339-92-0
• EN300-1962291

• Inchi： 1S/C9H7ClF3NO2/c10-5-1-2-14-7(3-5)6(4-8(15)16)9(11,12)13/h1-3,6H,4H2,(H,15,16)
• InChI Key： WLGAXZQQXWNRHB-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1)C(C(F)(F)F)CC(=O)O

Computed Properties

• Exact Mass: 253.0117406g/mol
• Monoisotopic Mass: 253.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(4-chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid

Introduction to 3-(4-Chloropyridin-2-yl)-4,4,4-trifluorobutanoic Acid (CAS No. 2228339-92-0)

3-(4-Chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid (CAS No. 2228339-92-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a chloropyridine moiety and a trifluoromethyl group, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 3-(4-chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid consists of a pyridine ring substituted with a chlorine atom at the 4-position and a trifluoromethylbutanoic acid chain. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, which are essential considerations in drug design.

Recent studies have highlighted the potential of 3-(4-chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid as a lead compound in the development of novel therapeutics. One notable area of research is its activity as a modulator of specific enzymes and receptors. For instance, it has been shown to exhibit potent inhibitory effects on certain kinases and G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

In the context of cancer research, 3-(4-chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid has demonstrated promising antiproliferative effects on several cancer cell lines. Preclinical studies have indicated that it can selectively inhibit the growth of tumor cells while sparing normal cells, suggesting its potential as a targeted therapy. Additionally, its ability to modulate signaling pathways involved in cell proliferation and apoptosis makes it an attractive candidate for further investigation.

Beyond cancer, this compound has also shown potential in the treatment of neurodegenerative diseases. Research has indicated that 3-(4-chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid can protect neurons from oxidative stress and promote neurogenesis. These findings suggest that it may have therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease, where oxidative stress and neuronal loss are key pathogenic factors.

Inflammatory conditions represent another area where 3-(4-chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid has shown promise. Studies have demonstrated its ability to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This anti-inflammatory activity could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(4-chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid have also been extensively studied. Its high lipophilicity and metabolic stability contribute to favorable absorption and distribution profiles. Preclinical data indicate that it has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. However, further optimization may be necessary to enhance its therapeutic index and minimize potential side effects.

To date, several derivatives of 3-(4-chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid have been synthesized and evaluated for their biological activities. These efforts aim to identify compounds with improved potency and selectivity for specific targets. For example, modifications to the pyridine ring or the trifluoromethylbutanoic acid chain have led to compounds with enhanced binding affinities for certain receptors or enzymes.

The safety profile of 3-(4-chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have generally shown that it is well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3-(4-chloropyridin-2-yl)-4,4,4-trifluorobutanoic acid (CAS No. 2228339-92-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Continued research into its mechanisms of action and clinical evaluation will be crucial in realizing its full therapeutic potential.